Correction: Plant metabolomics driven chemical and biological comparison of the root bark of Dictamnus dasycarpus and Dictamnus angustifolius
RSC Advances Pub Date: 2016-12-16 DOI: 10.1039/C6RA90127A
Abstract
Correction for ‘Plant metabolomics driven chemical and biological comparison of the root bark of Dictamnus dasycarpus and Dictamnus angustifolius’ by Mengying Lv et al., RSC Adv., 2015, 5, 15700–15708.
Recommended Literature
- [1] Development of a novel non-radioactive cell-based method for the screening of SGLT1 and SGLT2 inhibitors using 1-NBDG†
- [2] Improving luminescence thermometry based on non-thermally coupled levels of double luminescent ionic centers Tm3+ and Ho3+ in NaYF4:Yb/Tm@NaYF4:Yb/Ho microcrystals†
- [3] Tailoring residual stress of flexible Cu2ZnSn(S,Se)4 solar cells by Ga doping for high mechanical endurance
- [4] Water-soluble host–guest system from β-cyclodextrin as a fluorescent sensor for aluminium ions: synthesis and sensing studies†
- [5] The absorption and rotatory dispersion of solutions of tartaric acid
- [6] Chemically functionalized 3D graphene hydrogel for high performance gas sensing†
- [7] Inside front cover
- [8] Dion–Jacobson-type oxide-ion conductor CsLa2Ti2NbO10−δ without phase transitions†
- [9] Government of Madras. Annual Report of the Chemical Examiner for the year 1929
- [10] A novel hexanuclear silver(i) cluster containing a regular Ag6 ring with short Ag–Ag distances and an argentophilic interaction†
![RSC Advances](https://scimg.chem960.com/usr/1/RA012008.jpg)
Journal Name:RSC Advances
Research Products
-
CAS no.: 147253-67-6
-
CAS no.: 1596-13-0